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Compound of Interest

Compound Name: 4-Nitrostyrene

Cat. No.: B089597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for handling 4-Nitrostyrene (CAS No. 100-13-0). The information is intended to

enable researchers, scientists, and drug development professionals to work safely with this

compound. This guide summarizes key physical and chemical properties, toxicological

information, recommended safety precautions, and emergency procedures.

Chemical and Physical Properties
4-Nitrostyrene is a yellow to orange crystalline solid with a distinct aromatic odor.[1] It is

soluble in organic solvents such as ethanol and acetone but has limited solubility in water.[1]

Due to the electron-withdrawing nature of the nitro group, it is a reactive compound, particularly

in electrophilic substitution reactions.[1]
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Property Value Reference

CAS Number 100-13-0 [2][3][4][5]

Molecular Formula C₈H₇NO₂ [2][3][4][5]

Molecular Weight 149.15 g/mol [2][3]

Appearance
Yellow to orange crystalline

solid/powder to lump
[1][4][5][6]

Melting Point 20 °C [4][5]

Boiling Point 120 °C at 10 mmHg [4][5]

Flash Point 109 °C [3][4][5]

Density 1.163 g/cm³ [4][5]

Solubility

Soluble in ether, methanol,

chloroform, ethanol. Insoluble

in water.

[4][5]

RTECS Number WL5470000 [3][4][5]

Toxicological Information
The toxicological properties of 4-Nitrostyrene have not been fully investigated.[7] However, it

is classified as harmful if swallowed, in contact with skin, or if inhaled, and is suspected of

causing genetic defects.[2][7][8][9]

Acute Toxicity
Specific quantitative data for acute toxicity (LD50 and LC50 values) for 4-Nitrostyrene are not

readily available in the public domain. Multiple safety data sheets indicate "no data available"

for oral, dermal, and inhalation routes of exposure.[6][8]
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Route Species Value Reference

Oral LD50 No data available No data available [6][8]

Dermal LD50 No data available No data available [6][8]

Inhalation LC50 No data available No data available [6][8]

Carcinogenicity, Mutagenicity, and Other Health Effects
Carcinogenicity: There is no evidence to suggest that 4-Nitrostyrene is a carcinogen.[7]

Germ Cell Mutagenicity: 4-Nitrostyrene is suspected of causing genetic defects and is

classified under GHS as "Suspected of causing genetic defects".[2][7][8][9]

Skin Corrosion/Irritation: Causes skin irritation.[2][8]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][8]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Hazard Identification and GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Proposed Metabolic and Toxicity Pathway
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The toxicity of 4-Nitrostyrene is likely due to the metabolic activation of both the nitro group

and the styrene moiety. The nitro group can be reduced by enzymes such as cytochrome P450

reductase to form reactive nitroso and hydroxylamine intermediates, which can lead to the

formation of a DNA-adducting nitrenium ion. The styrene vinyl group can be oxidized by

cytochrome P450 enzymes to form styrene oxide, a known genotoxic compound. This

metabolic activation can lead to DNA damage and cellular toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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